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Compound of Interest

Compound Name: Sodium ionophore VIII

Cat. No.: B062087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methods and protocols for utilizing Sodium
Ionophore VIII (also known as bis[(12-crown-4)methyl] 2,2-didodecylmalonate) to effectively

increase intracellular sodium concentrations in a variety of cell types. This document outlines

the mechanism of action, provides experimental protocols, and summarizes key quantitative

data to guide researchers in their experimental design.

Introduction
Sodium Ionophore VIII is a lipophilic molecule that facilitates the transport of sodium ions

(Na⁺) across biological membranes.[1] By selectively binding to Na⁺, it effectively shuttles

these ions into the cytoplasm, leading to a controlled increase in the intracellular sodium

concentration.[1] This capability makes it a valuable tool for studying the roles of intracellular

sodium in various cellular processes, including signal transduction, ion channel function, and

cell viability.

Chemical Properties of Sodium Ionophore VIII:
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Property Value

Synonyms bis[(12-crown-4)methyl] 2,2-didodecylmalonate

Molecular Formula C₄₅H₈₄O₁₂

Molecular Weight 817.1 g/mol

Mechanism of Action
Sodium Ionophore VIII functions as a carrier ionophore. Its structure contains two crown ether

moieties that create a hydrophilic pocket with a high affinity for sodium ions. The exterior of the

molecule is hydrophobic, allowing it to readily insert into and traverse the lipid bilayer of cell

membranes. The ionophore binds a sodium ion on one side of the membrane, diffuses across,

and releases the ion on the other side, thereby increasing the intracellular sodium

concentration.
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Start

Seed cells in culture vessel

Prepare loading buffer

Dilute Sodium Ionophore VIII
to working concentration

Wash cells with loading buffer

Add ionophore-containing buffer to cells

Incubate at 37°C

Wash cells to remove extracellular ionophore

Proceed to downstream experiment

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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